Cas no 1805135-46-9 (2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile)

• Product Name: 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile
• CAS No: 1805135-46-9
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4810706
• Update Time: 2025-06-12

2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H6F2IN3/c9-7(10)5-6(11)4(1-2-12)3-14-8(5)13/h3,7H,1H2,(H2,13,14)
• InChI Key： BMLSHRMCUSNWGA-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)N)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile

Research Brief on 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile (CAS: 1805135-46-9)

2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile (CAS: 1805135-46-9) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its structural features make it a valuable scaffold for medicinal chemistry applications, enabling the exploration of novel drug candidates with enhanced pharmacokinetic properties.

Recent studies have focused on the synthetic pathways and applications of 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors, which are critical for treating B-cell malignancies. The compound's iodine moiety facilitates further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability, a key consideration in drug design. Researchers have optimized its synthesis using palladium-catalyzed reactions, achieving yields exceeding 85% under mild conditions.

In addition to its synthetic utility, 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile has been investigated for its potential as a building block in radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology demonstrated its incorporation into iodine-123 labeled probes for imaging protein-protein interactions in cancer cells. The compound's ability to retain stability under physiological conditions while allowing for precise radiolabeling positions it as a promising candidate for diagnostic applications.

The pharmacological profile of derivatives stemming from this compound has also been explored. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that analogues exhibit nanomolar inhibitory activity against FLT3-ITD mutations, a common driver in acute myeloid leukemia. Molecular docking simulations suggest that the difluoromethyl group engages in unique hydrophobic interactions with the kinase ATP-binding pocket, providing a structural basis for further optimization.

Ongoing clinical investigations (Phase I/II trials as of Q2 2024) are evaluating drugs incorporating this scaffold for oncology indications, with preliminary data showing favorable safety profiles and target engagement. The compound's versatility continues to inspire research across multiple therapeutic areas, including inflammation and infectious diseases, where its derivatives show promise as modulators of key signaling pathways.

Future directions for research on 2-Amino-3-(difluoromethyl)-4-iodopyridine-5-acetonitrile include the development of greener synthetic protocols and exploration of its applications in PROTAC (proteolysis targeting chimera) technology. The compound's unique chemical properties position it as a valuable tool for addressing current challenges in drug discovery, particularly in achieving selective targeting of difficult-to-drug proteins.